Cas no 2249258-74-8 (9-2-(ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 9-2-(ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2249258-74-8
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5411586
• PubChem ID: 138014985
• Update Time: 2025-10-22

9-2-(ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-[2-(Ethenylsulfonyl)ethyl]-1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• 9-[2-(ethenesulfonyl)ethyl]-1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• Z3023942435
• EN300-26582699
• 2249258-74-8
• 9-(2-Ethenylsulfonylethyl)-1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• 9-2-(ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane

• Inchi： 1S/C13H23NO4S/c1-4-19(15,16)8-6-14-9-11(2)18-13(10-14)5-7-17-12(13)3/h4,11-12H,1,5-10H2,2-3H3
• InChI Key： YIPWDFMPOOJSDC-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CC(C)OC2(CCOC2C)C1)(=O)=O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.4±45.0 °C(Predicted)
• pka: 7.06±0.60(Predicted)

Additional information on 9-2-(ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane

Compound CAS No 2249258-74-8: 9-2-(Ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane

The compound with CAS No 2249258-74-8, known as 9-2-(Ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by their unique spirocyclic structure where two rings are joined by a single atom. The presence of the ethenesulfonyl group and the spiro system in its structure makes it particularly interesting for its potential applications in drug design and materials science.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to adopt diverse conformations, which can enhance bioavailability and target specificity. The ethenesulfonyl group, a sulfonamide derivative, is known for its stability and ability to form strong hydrogen bonds, making it a valuable moiety in drug design. The 1,7-dimethyl substituents further contribute to the compound's stability and solubility properties.

One of the most notable advancements in the study of this compound involves its role as a potential lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. Additionally, the compound's unique spiro structure has been leveraged in the design of prodrugs, where it serves as a bioisosteric replacement for less stable functional groups.

The synthesis of 9-2-(Ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the ethenesulfonyl group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in asymmetric catalysis have further enhanced the efficiency of this synthesis pathway.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermodynamic stability has been confirmed through differential scanning calorimetry (DSC) analysis, making it suitable for use in various chemical processes.

Looking ahead, the compound's versatility is expected to drive further research into its applications in areas such as agrochemicals and advanced materials. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

In conclusion, 9-2-(Ethenesulfonyl)ethyl-1,7-dimethyl-2,6-dioxa-9-azaspiro4.5decane represents a promising chemical entity with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in organic chemistry and beyond.